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Introduction
Clearfil Photo Posterior is a light-curing, radiopaque composite restorative material designed

for use in posterior dental restorations. Developed by Kuraray Noritake Dental Inc., this

material is recognized for its handling characteristics, durability, and clinical performance. This

technical guide provides a comprehensive review of the available scientific literature on Clearfil
Photo Posterior, focusing on its composition, mechanical and physical properties, and clinical

efficacy. Detailed experimental protocols from key studies are included to provide a thorough

understanding of the data presented.

Composition and Material Properties
Clearfil Photo Posterior is a composite resin characterized by a specific formulation of

inorganic fillers and a resin matrix. Understanding its composition is fundamental to

appreciating its clinical behavior and performance.
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Component Specification Source

Resin Matrix Bis-GMA, TEGDMA [1]

Inorganic Filler Barium glass [1]

Filler Content (by weight) 85% [1]

Filler Content (by volume) 72% [1]

Filler Particle Size Range 0.04 µm to 54 µm [1]

Signaling Pathways and Logical Relationships
The chemical composition of Clearfil Photo Posterior dictates its physical and mechanical

properties. The interaction between the resin matrix and the filler particles is crucial for its

performance.
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Figure 1: Compositional Relationship of Clearfil Photo Posterior.

Mechanical Properties
The mechanical properties of a dental composite are critical indicators of its ability to withstand

the forces of mastication in the posterior oral environment. While specific data for Clearfil
Photo Posterior is limited in the readily available literature, this section will present data for
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closely related "Clearfil" products to provide a comparative context. It is imperative to note that

these values are not directly attributable to Clearfil Photo Posterior.

Data Presentation: Mechanical Properties of Related
"Clearfil" Composites

Property
Clearfil Majesty
Posterior

Clearfil Photo Core Source

Compressive Strength 504 MPa 333 MPa [2],[3]

Flexural Strength 177 MPa 152 MPa [2],[3]

Physical Properties
Key physical properties such as wear resistance, polymerization shrinkage, water sorption, and

depth of cure are essential for the long-term clinical success of a restorative material.

Wear Resistance
A 3-year clinical study evaluated the in-vivo wear of Clearfil Photo Posterior restorations.[4]

Experimental Protocol: Clinical Wear Evaluation

Study Design: Sixty Class I and Class II restorations were placed in premolars and molars.

Restoration Placement: Enamel margins were etched with 37% phosphoric acid gel for 60

seconds. Dentin surfaces were etched with K-etchant gel (37% phosphoric acid in glycerine)

for 40 seconds, followed by the application of Clearfil Photo Bond. Clearfil Photo Posterior
was placed in three increments, with each increment being light-cured for 20 seconds, and

the final increment for 60 seconds.

Evaluation: Restorations were evaluated at 36 months using the USPHS system and M-L

indirect scale.

Wear Measurement: The adjusted mean wear was measured from replicas of the

restorations.
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Results:

Property Value Source

In-vivo Wear Rate 4.9 microns per year [4]

Polymerization Shrinkage
Volumetric shrinkage during polymerization can lead to stress at the restoration-tooth interface,

potentially causing marginal gaps and microleakage. While a specific value for Clearfil Photo
Posterior is not available, data for a related product is presented for context.

Property Clearfil Majesty Posterior Source

Volumetric Polymerization

Shrinkage
1.5% [2]

Experimental Protocol: Measurement of Volumetric Polymerization Shrinkage (General

Method)

A common method for determining volumetric polymerization shrinkage is the Archimedes'

principle.

Prepare uncured composite sample Measure weight in air (W_air1) Measure weight in water (W_water1) Calculate initial volume (V1) Light-cure the sample Measure weight in air (W_air2) Measure weight in water (W_water2) Calculate final volume (V2) Calculate % shrinkage = ((V1-V2)/V1)*100

Click to download full resolution via product page

Figure 2: Workflow for Polymerization Shrinkage Measurement.

Water Sorption and Solubility
Water sorption and solubility can affect the dimensional stability and longevity of a composite

restoration. These properties are typically measured according to ISO 4049 standards. While

specific data for Clearfil Photo Posterior is not available, the general experimental protocol is

outlined below.
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Experimental Protocol: Water Sorption and Solubility (ISO 4049)

Specimen Preparation: Disc-shaped specimens (typically 15 mm in diameter and 1 mm

thick) are prepared and cured according to the manufacturer's instructions.

Initial Conditioning: Specimens are stored in a desiccator at 37°C until a constant mass (m1)

is achieved.

Water Immersion: The specimens are then immersed in distilled water at 37°C for 7 days.

Mass after Immersion: After 7 days, the specimens are removed, blotted dry, and weighed to

determine the mass (m2).

Final Conditioning: The specimens are re-conditioned in the desiccator until a constant mass

(m3) is reached.

Calculations:

Water Sorption (Wsp) in µg/mm³ = (m2 - m3) / V

Solubility (Wsl) in µg/mm³ = (m1 - m3) / V

Where V is the volume of the specimen in mm³.

Depth of Cure
The depth of cure determines the thickness of a composite increment that can be reliably

polymerized. The ISO 4049 standard provides a method for its determination.

Experimental Protocol: Depth of Cure (ISO 4049)

Specimen Preparation: A cylindrical mold (typically 4 mm in diameter and 6-8 mm in height)

is placed on a transparent matrix strip on a flat surface. The mold is filled with the composite

material.

Light Curing: The composite is irradiated with a curing light from the top surface for the

manufacturer's recommended time.
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Removal of Uncured Material: The specimen is removed from the mold, and the uncured

material at the bottom is scraped away with a plastic spatula.

Measurement: The height of the remaining cured cylinder is measured with a caliper.

Calculation: The depth of cure is calculated as half of the measured height of the cured

cylinder.

Clinical Performance
The ultimate measure of a restorative material's success is its long-term clinical performance. A

three-year clinical trial of Clearfil Photo Posterior provided valuable insights into its behavior

in posterior restorations.[4]

Data Presentation: 3-Year Clinical Evaluation of Clearfil
Photo Posterior

USPHS Criteria Rating at 36 Months

Surface Texture Bravo (for essentially all restorations)

Other Characteristics Alpha

Secondary Caries One reported case

Post-operative Sensitivity None reported

Conclusion
Clearfil Photo Posterior is a well-established posterior composite restorative material. The

available literature indicates that it possesses favorable handling characteristics and

demonstrates good clinical performance, particularly in terms of wear resistance and lack of

post-operative sensitivity. While specific quantitative data for some mechanical and physical

properties are not readily available in the public domain, the information on its composition and

the results from clinical studies provide a strong foundation for its use in posterior restorations.

Further independent in-vitro studies would be beneficial to provide a more complete

quantitative profile of this material. Researchers and clinicians are encouraged to consult the

manufacturer's technical data sheets for the most current and detailed information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

